Cas no 1021116-41-5 (2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide)

• Product Name: 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide
• CAS No: 1021116-41-5
• MF: C₁₇H₂₅N₃O₂S
• MW: 335.464302778244
• CID: 6365800
• PubChem ID: 44017072
• Update Time: 2025-06-03

2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide
• 2-propyl-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)pentanamide
• F5243-1131
• VU0638578-1
• AKOS024502376
• 1021116-41-5
• 2-propyl-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)pentanamide

• Inchi： 1S/C17H25N3O2S/c1-6-8-13(9-7-2)15(21)19-14-10(3)18-17-20(16(14)22)11(4)12(5)23-17/h13H,6-9H2,1-5H3,(H,19,21)
• InChI Key： QFYDYGXIMLCNGQ-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C(C)=C(C)SC2=NC=1C)(=O)C(CCC)CCC

Computed Properties

• Exact Mass: 335.16674822g/mol
• Monoisotopic Mass: 335.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide

Introduction to 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide and Its Significance in Modern Chemical Biology

2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide, identified by its CAS number 1021116-41-5, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a remarkable blend of structural complexity and functional diversity. The presence of multiple functional groups, including amide and thiazole moieties, makes it a promising candidate for further investigation in drug discovery and therapeutic development.

The structural framework of 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide incorporates several key features that contribute to its biological relevance. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, while the pyrimidine moiety further enhances its potential as a therapeutic agent. These structural elements are often associated with various biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The amide group in the molecule also plays a crucial role in modulating its interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic strategies. The compound 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide has been studied for its potential to interact with specific biological pathways. For instance, research suggests that the thiazole-pyrimidine scaffold may interfere with enzyme activity or modulate receptor binding. These interactions are critical for understanding the compound's mechanism of action and its potential therapeutic applications.

In vitro studies have demonstrated that 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide exhibits promising activity against certain cancer cell lines. The compound's ability to induce apoptosis or inhibit proliferation in these cells has been attributed to its unique structural features. Additionally, preliminary research indicates that it may possess anti-inflammatory properties by modulating cytokine production and signaling pathways. These findings underscore the compound's potential as a lead molecule for further drug development.

The synthesis of 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the thiazole ring followed by the integration of the pyrimidine moiety. The introduction of the amide group and the propyl side chain are critical steps that determine the compound's final structure and biological activity. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

The pharmacokinetic properties of 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}pentanamide are also of significant interest. Studies have been conducted to assess its solubility, stability, and metabolic fate in vitro. These parameters are essential for evaluating its potential as a drug candidate. For instance, good solubility is crucial for formulation development, while stability ensures long-term storage and shelf life. Metabolic studies provide insights into how the compound is processed in the body and can help identify potential side effects or interactions with other drugs.

Future research directions for 2-propyl-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yloxy}pentanamide include exploring its efficacy in animal models and conducting clinical trials to assess its safety and efficacy in humans. Preclinical studies have laid the groundwork for these endeavors by providing preliminary evidence of its biological activity. If successful in these later stages of development, this compound could represent a significant advancement in treating various diseases.

The broader significance of compounds like 1021116-41 lies in their contribution to our understanding of complex biological systems. By studying their interactions with biological targets at a molecular level， researchers can gain insights into disease mechanisms and develop more targeted therapies. The chemical diversity inherent in heterocyclic compounds like thiazole-pyrimidine derivatives offers a rich source of novel drug candidates that can address unmet medical needs.